Cas no 2624130-19-2 (tert-butyl 2-(aminomethyl)-1,4-diazabicyclo3.2.1octane-4-carboxylate hydrochloride)

Tert-butyl 2-(aminomethyl)-1,4-diazabicyclo[3.2.1]octane-4-carboxylate hydrochloride is a bicyclic amine derivative with a protected amino group, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid diazabicyclo[3.2.1]octane scaffold provides structural stability, while the tert-butyloxycarbonyl (Boc) group offers selective deprotection capabilities for further functionalization. The hydrochloride salt enhances solubility and handling properties. This compound is particularly valuable in the development of bioactive molecules, including ligands and catalysts, due to its balanced nucleophilicity and steric constraints. Its well-defined reactivity profile makes it suitable for controlled modifications in complex synthetic routes.
tert-butyl 2-(aminomethyl)-1,4-diazabicyclo3.2.1octane-4-carboxylate hydrochloride structure
2624130-19-2 structure
Product Name:tert-butyl 2-(aminomethyl)-1,4-diazabicyclo3.2.1octane-4-carboxylate hydrochloride
CAS No:2624130-19-2
MF:C12H24ClN3O2
MW:277.790862083435
MDL:MFCD33550599
CID:5663540
PubChem ID:155978409
Update Time:2025-06-10

tert-butyl 2-(aminomethyl)-1,4-diazabicyclo3.2.1octane-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2624130-19-2
    • tert-butyl 2-(aminomethyl)-1,4-diazabicyclo[3.2.1]octane-4-carboxylate hydrochloride
    • EN300-27750920
    • tert-butyl 2-(aminomethyl)-1,4-diazabicyclo3.2.1octane-4-carboxylate hydrochloride
    • MDL: MFCD33550599
    • Inchi: 1S/C12H23N3O2.ClH/c1-12(2,3)17-11(16)15-8-10(6-13)14-5-4-9(15)7-14;/h9-10H,4-8,13H2,1-3H3;1H
    • InChI Key: FKKABQHXGNBTNJ-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C)(C)C)C(N1CC(CN)N2CCC1C2)=O

Computed Properties

  • Exact Mass: 277.1557047g/mol
  • Monoisotopic Mass: 277.1557047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.8Ų

tert-butyl 2-(aminomethyl)-1,4-diazabicyclo3.2.1octane-4-carboxylate hydrochloride Pricemore >>

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Additional information on tert-butyl 2-(aminomethyl)-1,4-diazabicyclo3.2.1octane-4-carboxylate hydrochloride

tert-butyl 2-(aminomethyl)-1,4-diazabicyclo[3.2.1]octane-4-carboxylate hydrochloride

The compound tert-butyl 2-(aminomethyl)-1,4-diazabicyclo[3.2.1]octane-4-carboxylate hydrochloride, with the CAS number 2624130-19-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and its potential applications in drug design and development.

The molecular structure of this compound consists of a bicyclic framework, specifically a diazabicyclo[3.2.1]octane system, which is a fused ring system containing two nitrogen atoms. The presence of the tert-butyl group and the aminomethyl substituent adds complexity to the molecule, enhancing its potential for interaction with biological targets. The hydrochloride salt form indicates that this compound is often used in its protonated form, which may influence its solubility and bioavailability.

Recent studies have highlighted the importance of bicyclic compounds like this one in drug discovery. The rigid structure of the bicyclic system provides stability and can facilitate specific interactions with target proteins or enzymes. For instance, researchers have explored the use of similar compounds in the development of kinase inhibitors, where the bicyclic framework serves as a scaffold for binding to ATP pockets in protein kinases.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and multi-component reactions. The use of transition metal catalysts has been particularly effective in constructing the bicyclic framework efficiently. Additionally, the introduction of functional groups such as the tert-butyl and aminomethyl substituents can be achieved through standard organic transformations, ensuring high purity and yield.

The pharmacological properties of this compound are currently under investigation. Initial studies suggest that it may exhibit modulatory effects on cellular signaling pathways, potentially making it a candidate for treating conditions such as cancer or inflammatory diseases. Furthermore, its structural similarity to known bioactive compounds suggests that it could serve as a lead molecule for further optimization.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets rigorous quality control standards for use in research or therapeutic applications.

In conclusion, tert-butyl 2-(aminomethyl)-1,4-diazabicyclo[3.2.1]octane-4-carboxylate hydrochloride represents a promising compound with diverse applications in organic chemistry and pharmacology. Its unique structure and potential biological activity make it a valuable tool for researchers seeking to develop innovative therapeutic agents.

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